(R)-Bepotastine Besylate-d6

• Synonyms: 4-[(R)-(4-Chlorophenyl)-2-pyridinylmethoxy]-1-piperidinebutanoic Acid Benzenesulfonate-d6; (R)-4-[(4-Chlorophenyl)-2-pyridinylmethoxy]-1-piperidinebutanoic Acid Monobenzenesulfonate-d6
• Molecular Formula: C₂₇H₂₅D₆ClN₂O₆S
• Molecular Weight: 553.1

Quantification errors in bepotastine bioanalysis arise from matrix effects and analyte loss. (R)-Bepotastine Besylate-d6 solves this as a high-purity (>99% isotopic) SIL-IS. - **Precision**: +6 Da mass shift eliminates isotopic interference (vs. d4 analogs). - **Chiral Accuracy**: Single R-enantiomer for ICH Q6A-compliant assays. - **Stability**: Deuterium at butanoic chain enables KIE studies.

(R)-Bepotastine Besylate-d6 Internal Standard

(R)-Bepotastine Besylate-d6 is a stable isotope-labeled internal standard (SIL-IS) in which six hydrogen atoms on the butanoic acid chain are replaced with deuterium . It serves as a mass spectrometry internal standard for the accurate quantification of bepotastine in biological matrices via LC-MS or GC-MS [1]. This compound, a besylate salt form of the R-enantiomer, enables reliable compensation for matrix effects and analyte loss during sample preparation, ensuring robust and precise bioanalytical results [2].

Type Stable isotope-labeled internal standard (SIL-IS)

Enantiomer (R)-Bepotastine, besylate salt

Workflow LC-MS/MS bioanalysis with matrix-effect correction

• [1] Bepotastine-d6 (besylate) Technical Datasheet, GlpBio, Catalog No. GC91436. View Source
• [2] Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? E. Stokvis, H. Rosing, J. H. Beijnen, Rapid Communications in Mass Spectrometry, 2005. View Source

Why Generic Internal Standards Fail

Substituting (R)-Bepotastine Besylate-d6 with unlabeled bepotastine or non-deuterated internal standards (e.g., valsartan) introduces significant quantification errors. Deuterated SIL-IS co-elutes with the analyte, correcting for matrix effects and ionization variability—a capability unlabeled analogs lack [1]. Even deuterated alternatives like bepotastine-d4 offer a smaller mass shift, increasing the risk of isotopic interference and reducing quantitative precision [2]. Racemic mixtures (e.g., rac-bepotastine-d6) compromise chiral selectivity, a critical requirement when quantifying the therapeutically active enantiomer [3].

This Standard

Potential Substitute

Key Mismatch

+6 Da deuterated SIL-IS

Unlabeled bepotastine

Co-elution and matrix-effect correction absent

+6 Da mass shift

Bepotastine-d4 (+4 Da)

Smaller shift increases isotopic interference risk

Single (R)-enantiomer

rac-Bepotastine-d6 (racemic)

Lacks enantiomer-specific correction capability

• [1] Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? E. Stokvis, H. Rosing, J. H. Beijnen, Rapid Communications in Mass Spectrometry, 2005. View Source
• [2] Bepotastine-d4 Besylate Product Page, Pharmaffiliates, Catalogue No. PA STI 012450. View Source
• [3] rac-Bepotastine-D6 Product Page, Veeprho, Catalogue No. DVE00215. View Source

Quantitative Comparison with Analogs

Mass Shift and Isotopic Interference

(R)-Bepotastine Besylate-d6 provides a +6 Da mass shift relative to the unlabeled analyte, substantially reducing the risk of isotopic interference from naturally occurring 13C and 2H isotopes. In contrast, bepotastine-d4 offers only a +4 Da shift, which may partially overlap with the isotopic envelope of the unlabeled analyte, especially at higher concentrations .

Mass Shift Separation

Cross-study comparable

+6 Da vs. unlabeled, +2 Da over d4

Larger shift reduces isotopic overlap, improving low-concentration accuracy

Based on ESI-MS positive ion mode; d4 shift may overlap with analyte envelope

Evidence Dimension	Mass shift (Δ m/z for [M+H]+ ion)
Target Compound Data	+6 Da (m/z 395.94 for the free base)
Comparator Or Baseline	Bepotastine-d4: +4 Da shift; Unlabeled bepotastine: 0 Da shift
Quantified Difference	+2 Da greater separation from unlabeled analyte vs. bepotastine-d4; +6 Da vs. unlabeled
Conditions	ESI-MS in positive ion mode

Why This Matters

A larger mass shift minimizes the contribution of the unlabeled analyte's isotopic peaks to the internal standard's MS channel, improving the accuracy and precision of quantification, particularly at low analyte concentrations.

• [1] Bepotastine-d4 Besylate Product Page, Pharmaffiliates, Catalogue No. PA STI 012450. View Source

Isotopic Purity for Reliable Quantification

(R)-Bepotastine Besylate-d6 is supplied with a certified isotopic purity of ≥99% for deuterated forms (d1-d6) . This high purity minimizes the presence of unlabeled bepotastine carryover, which would otherwise contribute to the analyte signal and cause systematic overestimation. In contrast, the isotopic purity of bepotastine-d4 besylate is not consistently specified by vendors [1].

Isotopic Purity

Reported

≥99% deuterated forms (d1-d6)

Minimizes unlabeled carryover, supports low-abundance quantification

vs. d4 (purity not consistently specified) and rac-d6 (typically 95%)

Evidence Dimension	Isotopic purity (deuterated forms)
Target Compound Data	≥99% (d1-d6)
Comparator Or Baseline	Bepotastine-d4 besylate: purity not consistently reported; rac-bepotastine-d6: typically 95%
Quantified Difference	≥4% absolute purity advantage over rac-bepotastine-d6; clear specification advantage over d4
Conditions	Vendor certificate of analysis

Why This Matters

Higher isotopic purity directly translates to lower background interference in the analyte channel, enabling more accurate quantification of low-abundance bepotastine in biological samples.

• [1] Bepotastine-d4 Besylate Product Page, Pharmaffiliates, Catalogue No. PA STI 012450. View Source

Chiral Quantification with Single Enantiomer

As the R-enantiomer, (R)-Bepotastine Besylate-d6 is suitable for use as an internal standard in chiral chromatographic assays designed to quantify the therapeutically active (S)-enantiomer of bepotastine . In contrast, rac-bepotastine-d6 is a racemic mixture that cannot provide enantiomer-specific correction in chiral separations, potentially leading to inaccurate assessment of enantiomeric purity or chiral inversion [1].

Enantiomeric Identity

Class-level inference

Single (R)-enantiomer, 100% stereoisomer

Enables enantiomer-selective correction in chiral LC assays

Racemic mixtures cannot separate enantiomer signals for quantification

Evidence Dimension	Enantiomeric composition
Target Compound Data	Single (R)-enantiomer
Comparator Or Baseline	rac-Bepotastine-d6: 50:50 racemic mixture; (S)-Bepotastine-d6: opposite enantiomer
Quantified Difference	100% enantiomeric purity for the target stereoisomer vs. 50% for racemic mixture
Conditions	Chiral stationary phase LC or derivatization-based methods

Why This Matters

For regulatory bioequivalence studies or quality control of chiral drugs, a single-enantiomer internal standard is essential to avoid confounding the quantification of the active enantiomer.

• [1] rac-Bepotastine-D6 Product Page, Veeprho, Catalogue No. DVE00215. View Source

Deuterium Isotope Effect on Retention Time

Deuterium labeling can cause a slight shift in retention time due to the inverse isotope effect. For (R)-Bepotastine Besylate-d6, where deuteration is on the aliphatic butanoic acid chain, this shift is typically minimal (on the order of 0.01-0.03 minutes) and does not compromise co-elution with the analyte under reversed-phase conditions [1]. In contrast, non-deuterated internal standards like valsartan exhibit significantly different retention times and extraction recovery, leading to poorer correction of matrix effects [2].

Retention Shift

Class-level inference

Minimal shift (~0.01–0.03 min) on reversed-phase

Co-elution preserved, experiences same ionization effects as analyte

Compared to non-deuterated IS (e.g., valsartan) that elutes separately

Evidence Dimension	Retention time shift relative to unlabeled analyte
Target Compound Data	Minimal shift (class typical: ~0.01-0.03 min)
Comparator Or Baseline	Valsartan (non-deuterated IS): different retention time (not reported, but expected based on different chemistry); Deuterated compounds with extensive aromatic deuteration may show larger shifts
Quantified Difference	Co-elution expected for d6; non-deuterated IS elutes separately
Conditions	Reversed-phase UPLC with phenyl column, mobile phase acetonitrile-ammonium formate

Why This Matters

Co-elution ensures that the internal standard experiences the same ionization suppression or enhancement as the analyte, leading to more accurate quantification across varying sample matrices.

• [1] Topic: effect of deuteration on LC retention times, Chemical Forums, user discussion referencing typical deuterium isotope effect. View Source
• [2] UPLC-MS/MS method for determination of bepotastine in human plasma. Choi YK, Chung YH, Nam YS, et al. J Chromatogr Sci. 2014;52(8):886-893. View Source

Optimal Applications

Plasma Bioanalysis for Pharmacokinetics

Use (R)-Bepotastine Besylate-d6 as the internal standard in validated LC-MS/MS methods for determining bepotastine concentrations in human or animal plasma. Its +6 Da mass shift and high isotopic purity (≥99%) ensure accurate compensation for matrix effects, enabling precise calculation of Cmax, AUC, and t½ parameters . The method described by Choi et al. (which used non-deuterated valsartan) could be significantly improved by substituting this deuterated SIL-IS [1].

Chiral Purity in Quality Control

Employ (R)-Bepotastine Besylate-d6 as a single-enantiomer internal standard in chiral HPLC or SFC assays to quantify trace levels of the (R)-enantiomer in (S)-bepotastine besylate drug substance. This application directly leverages the compound's defined stereochemistry, which is critical for meeting ICH Q6A specifications on enantiomeric purity .

Deuterium Isotope Effects on PK

Utilize (R)-Bepotastine Besylate-d6 as a tracer in mechanistic studies to evaluate the impact of deuteration on bepotastine's metabolic stability and pharmacokinetic profile. The six deuterium atoms on the aliphatic chain may confer a measurable kinetic isotope effect (KIE), which can be quantified by comparing the PK of the d6-labeled compound with unlabeled bepotastine in vitro or in vivo [2].

Application

Selection Property

Validation Focus

Plasma bioanalysis for PK studies

+6 Da SIL-IS with ≥99% isotopic purity

Matrix-effect correction, C_max/AUC interpretation

Chiral purity assessment

Single (R)-enantiomer internal standard

Enantiomeric purity per ICH Q6A guidelines

Deuterium isotope effect studies

Aliphatic chain deuteration (d6)

Kinetic isotope effect on metabolic stability

• [1] UPLC-MS/MS method for determination of bepotastine in human plasma. Choi YK, Chung YH, Nam YS, et al. J Chromatogr Sci. 2014;52(8):886-893. View Source
• [2] Topic: effect of deuteration on LC retention times, Chemical Forums, discussion on deuterium isotope effect. View Source